Cas no 2172142-28-6 (4-bromo-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid)

• Product Name: 4-bromo-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid
• CAS No: 2172142-28-6
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 6512607
• PubChem ID: 165549099
• Update Time: 2025-06-10

4-bromo-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid
• 2172142-28-6
• EN300-1481199
• 4-bromo-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]benzoic acid

• Inchi： 1S/C27H25BrN2O5/c1-16(10-13-25(31)30-24-14-17(28)11-12-22(24)26(32)33)29-27(34)35-15-23-20-8-4-2-6-18(20)19-7-3-5-9-21(19)23/h2-9,11-12,14,16,23H,10,13,15H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： ICLKQGPVFPCPCF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)O)=C(C=1)NC(CCC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-bromo-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid

Comprehensive Overview of 4-bromo-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid (CAS No. 2172142-28-6)

4-bromo-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid (CAS No. 2172142-28-6) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical intermediates in solid-phase peptide synthesis (SPPS). The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group ensures selective deprotection under mild basic conditions, making it indispensable for modern peptide chemistry.

The molecular structure of 4-bromo-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid incorporates a bromine substituent, which enhances its reactivity in cross-coupling reactions, a topic of high interest in drug discovery and material science. Researchers frequently search for "Fmoc-protected bromo amino acids" or "CAS 2172142-28-6 applications" to explore its potential in designing novel therapeutics or functional materials.

In recent years, the demand for custom peptide synthesis has surged due to advancements in bioconjugation and targeted drug delivery systems. This compound’s unique properties align with trends in precision medicine, where tailored peptides are engineered for specific biological targets. Its carboxylic acid functionality further allows for conjugation with other biomolecules, addressing common search queries like "how to modify Fmoc-amino acids for peptide coupling."

From a synthetic perspective, 4-bromo-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid is often discussed in forums focusing on organic chemistry optimization. Its stability under SPPS conditions and compatibility with automated peptide synthesizers make it a preferred choice for laboratories. Searches such as "best Fmoc-Br amino acid for SPPS" highlight its relevance in high-throughput peptide production.

Beyond peptide synthesis, this compound’s bromine atom opens doors to click chemistry applications, a trending topic in biomolecular engineering. Researchers investigating "bromo-functionalized Fmoc compounds in bioorthogonal reactions" will find this derivative particularly valuable for labeling or modifying biomolecules without disrupting native biological processes.

Quality control of CAS 2172142-28-6 is another critical area, with analytical techniques like HPLC and mass spectrometry being frequently associated with its characterization. Queries such as "HPLC purity standards for Fmoc-amino acid derivatives" reflect the stringent requirements in pharmaceutical-grade synthesis.

In summary, 4-bromo-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid bridges multiple disciplines—from peptide therapeutics to biomaterials. Its versatility and alignment with cutting-edge research trends ensure its continued prominence in scientific literature and industrial applications.